Cas no 1366818-98-5 (1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1366818-98-5
• MF: C₁₇H₂₂ClNO₄
• MW: 339.81388425827
• CID: 6366023
• PubChem ID: 165524016
• Update Time: 2025-06-07

1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454253
• 1366818-98-5
• 1-[(tert-butoxy)carbonyl]-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H22ClNO4/c1-10-7-11(5-6-14(10)18)12-8-19(9-13(12)15(20)21)16(22)23-17(2,3)4/h5-7,12-13H,8-9H2,1-4H3,(H,20,21)
• InChI Key： AKOJTWCSYWRNGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1CN(C(=O)OC(C)(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 339.1237359g/mol
• Monoisotopic Mass: 339.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366818-98-5) and Its Applications in Modern Chemical Biology

1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 1366818-98-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl (Boc) protecting group and a substituted aromatic ring, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The Boc group in the molecular structure serves as an effective protecting group for amino functions, ensuring selective reactivity in multi-step synthetic pathways. This protective feature is crucial in medicinal chemistry, where precise control over reaction conditions is essential to avoid unwanted side products. The 4-chloro-3-methylphenyl moiety further enhances the compound's utility by introducing electronic and steric influences that can modulate biological activity. Such structural elements are often employed in drug design to optimize binding affinity and selectivity against target enzymes or receptors.

In recent years, pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways. Notably, compounds with similar structural motifs have shown promise in the development of treatments for neurological disorders, cardiovascular diseases, and inflammatory conditions. The 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366818-98-5) is being explored as a key building block in the synthesis of novel molecules targeting these pathways. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further pharmacological investigation.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of bioactive compounds derived from pyrrolidine scaffolds. The Boc-protected pyrrolidine core provides a stable framework for derivatization, enabling researchers to rapidly explore structural variations. Recent studies have demonstrated that modifications at the aromatic ring, such as those present in this compound, can significantly alter binding interactions with biological targets. For instance, the electron-withdrawing nature of the chloro substituent may enhance binding affinity by stabilizing negative charges on interacting residues.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline drug development pipelines. The use of 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366818-98-5) exemplifies this trend, as it serves as a versatile precursor for generating libraries of analogs with tailored biological profiles. Techniques such as solid-phase synthesis and flow chemistry have been particularly effective in incorporating this intermediate into complex molecular architectures efficiently.

From a mechanistic standpoint, the reactivity of this compound is influenced by both its protecting group and its aromatic substituents. The Boc group ensures that any subsequent modifications occur at desired positions without interference from amine functionalities, while the 4-chloro-3-methylphenyl ring contributes to hydrophobic interactions and shape complementarity with biological targets. These features make it an ideal candidate for exploring structure-activity relationships (SAR) in drug discovery campaigns.

Recent publications highlight the growing interest in pyrrolidine derivatives as scaffolds for next-generation therapeutics. Researchers have leveraged computational modeling to predict how variations in this molecule's structure could impact its interaction with proteins or nucleic acids. For example, studies suggest that subtle changes at the aromatic ring can modulate ligand efficiency and metabolic stability—critical factors in drug development. The availability of high-quality starting materials like 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366818-98-5) has facilitated these investigations.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic strategies employed in pharmaceutical research. Key steps include functional group interconversions, regioselective reactions, and protective group strategies—all designed to construct the target molecule with high yield and purity. Such methodologies are integral to producing complex molecules that meet stringent quality standards required for preclinical and clinical studies.

In conclusion, 1-(tert-butoxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366818-98-5) represents a significant advancement in chemical biology and medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in ongoing research efforts aimed at developing innovative treatments for human diseases. As synthetic methodologies continue to evolve, compounds like this will remain indispensable tools for exploring new frontiers in drug discovery.